Cas no 2304634-96-4 ((5-Bromo-2-fluoropyridin-4-yl)boronic acid)

• Product Name: (5-Bromo-2-fluoropyridin-4-yl)boronic acid
• CAS No: 2304634-96-4
• MF: C₅H₄BBrFNO₂
• MW: 219.8041639328
• CID: 4780244
• Update Time: 2025-10-28

(5-Bromo-2-fluoropyridin-4-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-Bromo-2-fluoropyridin-4-yl)boronic acid

• Inchi： 1S/C5H4BBrFNO2/c7-4-2-9-5(8)1-3(4)6(10)11/h1-2,10-11H
• InChI Key： IWGTTXYOGWRRDV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1B(O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Topological Polar Surface Area: 53.4

Additional information on (5-Bromo-2-fluoropyridin-4-yl)boronic acid

Comprehensive Guide to (5-Bromo-2-fluoropyridin-4-yl)boronic acid (CAS No. 2304634-96-4): Properties, Applications, and Market Insights

(5-Bromo-2-fluoropyridin-4-yl)boronic acid (CAS No. 2304634-96-4) is a specialized boronic acid derivative widely used in pharmaceutical research, agrochemical development, and material science. This compound belongs to the class of heterocyclic boronic acids, which are crucial intermediates in Suzuki-Miyaura cross-coupling reactions. Its unique structure, featuring both bromo and fluoro substituents on the pyridine ring, enhances its reactivity and selectivity in organic synthesis.

The growing demand for 5-Bromo-2-fluoropyridin-4-yl boronic acid is driven by its applications in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers frequently search for "boronic acid derivatives for Suzuki coupling" or "halogenated pyridine boronic acids," highlighting its importance in modern synthetic chemistry. The compound’s CAS number 2304634-96-4 is often used as a key identifier in chemical databases and procurement platforms.

One of the trending topics in chemical research is the use of (5-Bromo-2-fluoropyridin-4-yl)boronic acid in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds are gaining attention due to their enhanced metabolic stability and bioavailability. This aligns with frequent search queries like "role of fluorinated boronic acids in drug design" or "applications of bromo-fluoropyridine derivatives."

In addition to pharmaceuticals, 5-Bromo-2-fluoropyridin-4-yl boronic acid is explored in material science for the development of organic electronic materials. Its ability to participate in palladium-catalyzed cross-coupling reactions makes it valuable for creating conjugated polymers and small-molecule semiconductors. Searches such as "boronic acids in OLED materials" or "pyridine-based building blocks for optoelectronics" reflect this emerging application.

The market for (5-Bromo-2-fluoropyridin-4-yl)boronic acid is expanding, with suppliers focusing on high-purity grades to meet the needs of academic and industrial researchers. Quality control and scalability are critical factors, as indicated by search trends like "reliable suppliers of CAS 2304634-96-4" or "bulk synthesis of halogenated boronic acids."

For researchers working on catalysis or medicinal chemistry, understanding the handling and storage of 5-Bromo-2-fluoropyridin-4-yl boronic acid is essential. Proper storage under inert conditions ensures stability, while its solubility in common organic solvents like THF and DMSO facilitates experimental workflows. These practical aspects are often queried as "solubility of bromo-fluoropyridine boronic acid" or "stability of CAS 2304634-96-4."

In summary, (5-Bromo-2-fluoropyridin-4-yl)boronic acid (CAS No. 2304634-96-4) is a versatile compound with significant applications in drug discovery, materials science, and synthetic chemistry. Its unique structural features and reactivity profile make it a valuable tool for researchers exploring fluorinated heterocycles and cross-coupling methodologies. As the demand for tailored boronic acids grows, this compound remains a key player in advancing scientific innovation.